Cas no 1542727-44-5 (1-(Imidazo[1,2-a]pyridin-5-yl)ethanone)

• Product Name: 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone
• CAS No: 1542727-44-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD28658252
• CID: 4701712
• PubChem ID: 82596119
• Update Time: 2025-05-22

1-(Imidazo[1,2-a]pyridin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone
• Ethanone, 1-imidazo[1,2-a]pyridin-5-yl-
• FCH3761048
• AX8330552
• W13366
• 1-{imidazo[1,2-a]pyridin-5-yl}ethan-1-one
• EN300-4710526
• 1542727-44-5
• 1-imidazo[1,2-a]pyridin-5-ylethanone

• MDL： MFCD28658252
• Inchi： 1S/C9H8N2O/c1-7(12)8-3-2-4-9-10-5-6-11(8)9/h2-6H,1H3
• InChI Key： WIEWMQRUZCIQCE-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC2=NC=CN12

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.4
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone

Comprehensive Overview of 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone (CAS No. 1542727-44-5): Properties, Applications, and Research Insights

The compound 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone (CAS No. 1542727-44-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique imidazo[1,2-a]pyridine scaffold, combined with an acetyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad-spectrum biological activities. 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone serves as a key building block in the synthesis of compounds with potential applications in anti-inflammatory, antiviral, and anticancer therapies. This aligns with current trends in precision medicine, where users frequently search for "novel heterocyclic compounds in drug development" or "small molecule inhibitors for cancer treatment."

The structural features of CAS No. 1542727-44-5 contribute to its reactivity and binding affinity. The imidazo[1,2-a]pyridine core is known for its electron-rich nature, enabling π-π stacking interactions with biological targets. Meanwhile, the ethanone moiety offers a handle for further functionalization, making it a favorite among synthetic chemists. Such properties are often discussed in forums and publications focusing on "scaffold hopping in medicinal chemistry" or "fragment-based drug design."

From a synthetic perspective, 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone can be prepared via multi-step reactions involving cyclization and acylation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the growing interest in "green chemistry" and "sustainable synthesis methods." These approaches not only improve yields but also reduce environmental impact—a concern frequently raised in academic and industrial circles.

Beyond pharmaceuticals, CAS No. 1542727-44-5 has potential applications in materials science. Its conjugated system and planar structure make it a candidate for developing organic semiconductors and luminescent materials. This resonates with searches related to "organic electronics" or "next-generation OLED materials," highlighting its interdisciplinary relevance.

Quality control and analytical characterization of 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify purity and structure. These methods are frequently queried by users seeking "analytical protocols for heterocyclic compounds" or "benchmarking synthetic intermediates."

In summary, 1-(Imidazo[1,2-a]pyridin-5-yl)ethanone (CAS No. 1542727-44-5) represents a compelling case study in the convergence of synthetic chemistry, drug discovery, and materials science. Its adaptability to diverse applications and alignment with trending research topics ensures its continued prominence in scientific literature and industrial workflows.